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Compound of Interest

Compound Name: 1,3,5-Trifluorobenzene

Cat. No.: B1201519 Get Quote

This guide provides essential information, troubleshooting advice, and standardized protocols

for the safe handling and disposal of laboratory waste containing 1,3,5-Trifluorobenzene.

Adherence to these guidelines is critical for ensuring personnel safety and regulatory

compliance.

Frequently Asked Questions (FAQs)
Q1: What is 1,3,5-Trifluorobenzene and why does its disposal require special procedures?

1,3,5-Trifluorobenzene is a halogenated aromatic organic compound. Its disposal is strictly

regulated due to its hazardous properties:

High Flammability: It is a highly flammable liquid and vapor with a low flash point, posing a

significant fire risk.[1][2][3][4]

Health Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[1][4][5]

It may also cause respiratory irritation.[1][4][5][6]

Environmental Concerns: As a halogenated hydrocarbon, it requires specific disposal

methods, typically high-temperature incineration, to prevent environmental contamination.[7]

[8]

Q2: What is the single most important rule for managing waste containing 1,3,5-
Trifluorobenzene?
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The most critical rule is waste segregation. Waste containing 1,3,5-Trifluorobenzene must be

collected in a designated container for halogenated organic waste.[7][9] It must never be mixed

with non-halogenated solvents, aqueous waste, acids, or bases.[7][9]

Q3: Can I dispose of trace amounts of 1,3,5-Trifluorobenzene down the sink?

No. Under no circumstances should any amount of 1,3,5-Trifluorobenzene or its solutions be

poured down the drain.[10] This is illegal and environmentally harmful. All waste must be

collected for treatment by a licensed hazardous waste disposal facility.[2][6][11]

Q4: What type of container is suitable for collecting this waste?

Use a clearly labeled, chemically resistant container with a secure, tight-fitting lid. The

container must be specifically designated for "Halogenated Organic Waste."[7][9] Ensure the

container is grounded and bonded during transfer to prevent static discharge.[1][5][6] The

container should be stored in a cool, well-ventilated area away from ignition sources.[1][2][5]

Troubleshooting Guide
Q: I accidentally mixed a small amount of 1,3,5-Trifluorobenzene waste with my non-

halogenated solvent waste stream. What should I do?

The entire mixed container must now be treated as halogenated waste.

Immediately stop adding any other waste to the container.

Clearly re-label the container as "Halogenated Organic Waste."

On the hazardous waste tag, list all components of the mixture, including the 1,3,5-
Trifluorobenzene, and estimate their percentages.

Consult your institution's Environmental Health and Safety (EHS) department for further

guidance. Cross-contamination increases disposal costs and complexities, so it's crucial to

follow proper segregation protocols.[9]

Q: What is the correct procedure for cleaning up a small spill (e.g., <100 mL) in a fume hood?

Ensure all ignition sources are removed from the area.[1][10]
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Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety

goggles, and a lab coat.[12]

Contain the spill using an inert absorbent material like vermiculite, sand, or dry lime.[1][9][10]

Do not use combustible materials like paper towels to absorb the bulk of the spill.

Using spark-proof tools, carefully collect the absorbent material and place it into a sealable,

properly labeled container for hazardous waste disposal.[1][10]

Wipe the area clean with a cloth dampened with a suitable solvent (e.g., isopropanol), and

place the cloth in the same hazardous waste container.

Contact your EHS office to report the spill and arrange for waste pickup.[9]

Q: The waste carboy containing 1,3,5-Trifluorobenzene appears to be swelling or under

pressure. What does this mean and what should I do?

Swelling indicates a buildup of vapor pressure inside the container. This is a dangerous

situation that could lead to container failure. 1,3,5-Trifluorobenzene is volatile, and pressure

can build if the container is stored in a warm area, is overfilled, or if an incompatible chemical

was accidentally added, causing a reaction.

Do not attempt to open the container.

Ensure the area is well-ventilated and free of ignition sources.

If it is safe to do so, move the container to a cooler location, such as a designated flammable

storage cabinet.

Immediately contact your EHS department for emergency pickup and guidance.

Quantitative Data Summary
The following table summarizes key quantitative data for 1,3,5-Trifluorobenzene, which is

essential for safe handling and storage.
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Property Value Citation

UN Number 1993 [2][5]

Hazard Class 3 (Flammable Liquid) [2]

Molecular Formula C₆H₃F₃ [2][3]

Molecular Weight 132.09 g/mol [2]

Boiling Point 76 °C [3]

Flash Point -7 °C [3]

Specific Gravity 1.28 (20/20 °C) [3]

GHS Hazard Statements H225, H315, H319, H335 [1][2][4]

Experimental Protocols
Protocol: Segregation and Collection of Waste Containing 1,3,5-Trifluorobenzene

Objective: To outline the standard operating procedure for the safe collection and temporary

laboratory storage of chemical waste containing 1,3,5-Trifluorobenzene, ensuring regulatory

compliance and safety.

Materials:

Designated "Halogenated Organic Waste" container (chemically compatible, with vented cap

if necessary).

Secondary containment bin.

Hazardous waste tags.

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, flame-resistant lab coat.

Spark-proof funnel.

Methodology:
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Container Preparation:

Obtain a clean, empty waste container from your EHS department or approved supplier.

Affix a "Hazardous Waste" tag to the container before adding any waste.[9]

Fill out the generator information (your name, lab, date).[9]

Place the container in a designated Satellite Accumulation Area (SAA), within a secondary

containment bin. The SAA must be at or near the point of generation.

Waste Transfer:

Perform all waste transfers inside a certified chemical fume hood.

Ensure all equipment (container, funnel, receiving vessel) is properly grounded and

bonded to prevent static electricity discharge.[5][6]

Using a spark-proof funnel, carefully pour the waste containing 1,3,5-Trifluorobenzene
into the designated halogenated waste container.

Labeling and Documentation:

As waste is added, immediately list the chemical name ("1,3,5-Trifluorobenzene") and

estimate the volume or percentage on the hazardous waste tag.[7] List all other

components in the waste stream.

Ensure the "Flammable" and "Toxic" hazard boxes are checked on the tag.[9]

Storage:

Keep the waste container tightly closed at all times, except when adding waste.[5][9]

Do not fill the container beyond 90% capacity to allow for vapor expansion.

Store the container in a cool, dry, well-ventilated area away from heat, sparks, or open

flames.[5]
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Disposal Request:

When the container is 90% full, or if waste generation is complete, submit a chemical

waste collection request to your institution's EHS department.[9]

Workflow and Logic Diagrams
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Step 1: Identification & Segregation

Step 2: Containerization

Step 3: Storage & Disposal
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1,3,5-Trifluorobenzene Generated

Is waste pure or mixed
with other solvents?

Select 'HALOGENATED
ORGANIC WASTE' Container

Pure
ENTIRE MIXTURE IS NOW
HALOGENATED WASTE

Mixed

Affix Hazardous Waste Tag.
List ALL constituents.

Store in designated SAA.
Keep container closed.

Container >90% full?
Request EHS pickup.

Licensed vendor performs
high-temp incineration.

Yes

Continue safe storage.

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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